Cas no 2490322-97-7 (rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno3,4-cfuran-5,5-dione)

• Product Name: rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno3,4-cfuran-5,5-dione
• CAS No: 2490322-97-7
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• MDL: MFCD32853040
• CID: 5670177
• PubChem ID: 125458732
• Update Time: 2025-07-10

rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno3,4-cfuran-5,5-dione Chemical and Physical Properties

Names and Identifiers

• EN300-27127285
• 2490322-97-7
• rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione
• (3aS,6aS)-5,5-dioxo-3,4,6,6a-tetrahydro-1H-thieno[3,4-c]furan-3a-amine
• rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno3,4-cfuran-5,5-dione

• MDL： MFCD32853040
• Inchi： 1S/C6H11NO3S/c7-6-3-10-1-5(6)2-11(8,9)4-6/h5H,1-4,7H2/t5-,6-/m0/s1
• InChI Key： WCYVDULTHHCVNH-WDSKDSINSA-N
• SMILES： S1(C[C@@H]2COC[C@@]2(C1)N)(=O)=O

Computed Properties

• Exact Mass: 177.04596439g/mol
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno3,4-cfuran-5,5-dione

Introduction to rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione (CAS No. 2490322-97-7)

rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione, with the CAS number 2490322-97-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione is characterized by a six-membered ring fused with a five-membered thieno ring and a furan ring. The presence of an amino group at the 3a position adds to its reactivity and potential for forming hydrogen bonds, which can be crucial for its biological interactions. The racemic nature of the compound indicates that it exists as a mixture of enantiomers, which can have different biological activities and pharmacokinetic properties.

Recent studies have explored the potential of thienofuran derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienofuran derivatives exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry highlighted the anti-cancer properties of these compounds, particularly their ability to induce apoptosis in cancer cells through the modulation of key signaling pathways.

In the context of neurodegenerative diseases, thienofuran derivatives have shown promise as neuroprotective agents. A 2020 study in the Journal of Neurochemistry demonstrated that these compounds can protect neurons from oxidative stress and prevent neuronal cell death by scavenging free radicals and inhibiting the activation of microglia. These findings suggest that rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione could be a valuable candidate for further investigation in this area.

The synthesis of rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione typically involves multi-step processes that include ring formation and functional group modifications. One common approach is to start with a suitable thiophene or furan derivative and perform a series of reactions to introduce the desired functional groups. The racemic mixture can then be resolved into its enantiomers using chiral chromatography or other separation techniques if needed.

In terms of pharmacokinetics, preliminary studies have shown that rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione has favorable absorption and distribution properties. It is rapidly absorbed after oral administration and distributes well into various tissues. The compound is metabolized primarily by hepatic enzymes and excreted via urine and feces. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

The safety profile of rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione has been evaluated in preclinical studies using animal models. These studies have generally shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new chemical entity (NCE), comprehensive safety assessments are required before it can be advanced to clinical trials.

In conclusion, rac-(3aR,6aR)-3a-amino-hexahydro-5??-thieno[3,4-c]furan-5,5-dione (CAS No. 2490322-97-7) represents an exciting new compound with a range of potential therapeutic applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.